![molecular formula O3PS-3 B077711 Phosphorothioate CAS No. 15181-41-6](/img/structure/B77711.png)
Phosphorothioate
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Overview
Description
Phosphorothioate is a type of chemical compound that contains a sulfur atom in place of an oxygen atom in the phosphate group. This modification confers unique properties to the molecule, making it useful in a variety of scientific research applications.
Mechanism of Action
The mechanism of action of phosphorothioate depends on the specific application. In DNA sequencing, the sulfur atom in the phosphate group of the nucleotide protects the DNA from exonucleases by forming a stable sulfur-oxygen bond with the enzyme. In gene editing, the this compound-modified oligonucleotide binds to the complementary DNA strand and induces a site-specific mutation by interfering with the normal DNA replication process. In RNA interference, the this compound-modified siRNA binds to the complementary mRNA and induces its degradation by the RNA-induced silencing complex.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including altered protein binding, altered gene expression, and altered immune response. The sulfur atom in the phosphate group of the nucleotide can alter the charge and shape of the molecule, affecting its interaction with proteins and other molecules. This compound-modified oligonucleotides have been shown to alter gene expression by inducing site-specific mutations or interfering with the normal DNA replication process. This compound-modified siRNAs have been shown to alter the immune response by inducing the degradation of specific mRNAs.
Advantages and Limitations for Lab Experiments
Phosphorothioate has several advantages for use in lab experiments, including increased stability, improved specificity, and increased resistance to nuclease degradation. However, there are also several limitations to its use, including increased cost, decreased efficiency, and potential off-target effects.
Future Directions
There are several future directions for research on phosphorothioate, including the development of new synthesis methods, the optimization of existing methods, and the exploration of new applications. One potential application is the use of this compound-modified oligonucleotides for the treatment of genetic diseases, such as cystic fibrosis and Huntington's disease. Another potential application is the use of this compound-modified siRNAs for the treatment of viral infections, such as HIV and hepatitis C.
Conclusion:
This compound is a versatile chemical compound that has a variety of scientific research applications. Its unique properties, including increased stability and resistance to nuclease degradation, make it useful for a variety of experiments. However, there are also limitations to its use, including increased cost and potential off-target effects. Future research on this compound will likely focus on the development of new synthesis methods and the exploration of new applications, such as the treatment of genetic diseases and viral infections.
Scientific Research Applications
Phosphorothioate has been used in a variety of scientific research applications, including DNA sequencing, gene editing, and RNA interference. In DNA sequencing, this compound-modified nucleotides are used to protect the DNA from degradation by exonucleases, allowing for more accurate sequencing. In gene editing, this compound-modified oligonucleotides are used to induce site-specific mutations in the DNA. In RNA interference, this compound-modified siRNAs are used to silence specific genes.
Properties
15181-41-6 | |
Molecular Formula |
O3PS-3 |
Molecular Weight |
111.04 g/mol |
IUPAC Name |
thiophosphate |
InChI |
InChI=1S/H3O3PS/c1-4(2,3)5/h(H3,1,2,3,5)/p-3 |
InChI Key |
RYYWUUFWQRZTIU-UHFFFAOYSA-K |
SMILES |
[O-]P(=S)([O-])[O-] |
Canonical SMILES |
[O-]P(=S)([O-])[O-] |
15181-41-6 | |
synonyms |
diethyl thiophosphate sodium thiophosphate thiophosphate thiophosphoric acid thiophosphoric acid, trisodium salt |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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